N-cyclopentyl-2-methylmorpholine-2-carboxamide hydrochloride
Overview
Description
N-cyclopentyl-2-methylmorpholine-2-carboxamide hydrochloride, also known as NCMMC, is a chemical compound that has been widely studied for its various applications in scientific research. NCMMC is a white crystalline powder, with a molecular formula of C9H18ClNO2, and a molecular weight of 213.71 g/mol. NCMMC is soluble in water, ethanol, and methanol, and is insoluble in ether. NCMMC is used in the synthesis of various compounds, and its mechanism of action has been studied in detail.
Scientific Research Applications
Synthesis and Properties
A series of N-(aminoalkyl)-4-acetyl-3,5-dimethylpyrrole-2-carboxamides hydrochlorides, which are structurally related to N-cyclopentyl-2-methylmorpholine-2-carboxamide hydrochloride, have been synthesized and evaluated for their cytostatic properties. These compounds were developed using general procedures that involve constructing aminoalkyl chains on 4-acetylpyrrole-2-carboxylic acid nuclei, using 2-pyridone as a key intermediate (Bielawski et al., 1993).
Multicomponent Cyclocondensation
In a related study, a multicomponent cyclocondensation process involving N-methylmorpholine resulted in the formation of various heterocyclic compounds. This process illustrates the utility of morpholine derivatives in synthesizing complex molecular structures with potential biological activities (Frolov et al., 2005).
Unexpected Stereoselectivity
A study on the cis dihydroxylation of 4-substituted-2-cyclopentene-1-carboxylate esters and carboxamides, using osmium tetroxide/N-methylmorpholine-N-oxide, found that the carboxamides unexpectedly provided high diastereoselectivity. This finding is significant for the synthesis of carbocyclic ribofuranosyl nucleosides, demonstrating the unique reactivity of morpholine derivatives (Palmer et al., 1996).
Formation of Complexes
N-methylmorpholine betaine, a related compound, has been studied for its ability to form complexes with mineral acids. This research provides insights into the structural and bonding characteristics of morpholine derivatives, which could be relevant for designing novel compounds with specific properties (Dega-Szafran et al., 2002).
properties
IUPAC Name |
N-cyclopentyl-2-methylmorpholine-2-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O2.ClH/c1-11(8-12-6-7-15-11)10(14)13-9-4-2-3-5-9;/h9,12H,2-8H2,1H3,(H,13,14);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLGIPUYMPAHTRB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNCCO1)C(=O)NC2CCCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopentyl-2-methylmorpholine-2-carboxamide hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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